(5-(3-Chloro-4-methylphenyl)furan-2-yl)(4-(2-nitrophenyl)piperazin-1-yl)methanethione

• IUPAC Name: [5-(3-chloro-4-methylphenyl)furan-2-yl]-[4-(2-nitrophenyl)piperazin-1-yl]methanethione
• InChI: InChI=1S/C22H20ClN3O3S/c1-15-6-7-16(14-17(15)23)20-8-9-21(29-20)22(30)25-12-10-24(11-13-25)18-4-2-3-5-19(18)26(27)28/h2-9,14H,10-13H2,1H3
• InChI Key: JPVZEVQJXSZSNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC=C(O2)C(=S)N3CCN(CC3)C4=CC=CC=C4[N+](=O)[O-])Cl
• Molecular Formula: C22H20ClN3O3S
• Molecular Weight: 441.9 g/mol

Description

(5-(3-Chloro-4-methylphenyl)furan-2-yl)(4-(2-nitrophenyl)piperazin-1-yl)methanethione is a useful research compound. Its molecular formula is C22H20ClN3O3S and its molecular weight is 441.93. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation for Antidepressant and Antianxiety Activities

A study by Kumar et al. (2017) explored the synthesis of novel derivatives involving furan and piperazine compounds, focusing on their antidepressant and antianxiety activities. The compounds exhibited significant activity in these areas, showing potential for further research in mental health treatments (Kumar et al., 2017).

Anti-Inflammatory and Antibacterial Potentials

Ravula et al. (2016) synthesized novel pyrazoline derivatives doped with furan and piperazine, demonstrating significant in vivo anti-inflammatory and in vitro antibacterial activities. These compounds could potentially be developed into new therapeutic agents (Ravula et al., 2016).

Potential in Antipsychotic Drug Development

Research by Raviña et al. (2000) involved synthesizing butyrophenones with furan and piperazine derivatives. They were evaluated for their potential as antipsychotic agents, showing promise in this field of medicinal chemistry (Raviña et al., 2000).

Corrosion Inhibition Properties

Singaravelu et al. (2022) investigated the use of organic inhibitors, including furan-piperazine derivatives, for corrosion inhibition of mild steel. These compounds showed high inhibition efficiency, suggesting potential applications in industrial corrosion protection (Singaravelu et al., 2022).

Enhancement of Bioavailability in Anti-Tuberculosis Agents

Tangallapally et al. (2006) synthesized analogues of an anti-tuberculosis agent involving furan and piperazine structures. These modifications improved bioavailability, retaining strong anti-tuberculosis activity, and showed increased absorption and serum half-life (Tangallapally et al., 2006).